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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722 Get Quote

A Comprehensive Technical Guide to 2-Bromo-2-
methylpropanal
This document provides an in-depth overview of 2-Bromo-2-methylpropanal, a key chemical

intermediate. It is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis. This guide covers its chemical identity, physicochemical

properties, spectroscopic data, and established synthesis protocols.

Chemical Identity and Registry Information
2-Bromo-2-methylpropanal is a halogenated aldehyde used in various organic syntheses. Its

fundamental identification details are summarized below.
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Identifier Value Citations

CAS Number 13206-46-7 [1][2][3][4][5]

IUPAC Name 2-bromo-2-methylpropanal [2][3]

Molecular Formula C₄H₇BrO [1][2][4][6]

Molecular Weight 151.00 g/mol [1][2][3][4]

InChI Key
KLTWFFAVGWWIKL-

UHFFFAOYSA-N
[1][2][3][4]

Synonyms Propanal, 2-bromo-2-methyl- [2]

European Community (EC)

Number
812-789-6 [2]

Physicochemical and Spectroscopic Data
The following tables provide key physicochemical properties and spectroscopic data for 2-
Bromo-2-methylpropanal, which are crucial for its application in research and synthesis.

Table 2.1: Physicochemical Properties

Property Value Citations

Purity Typically 95% [1][3]

Boiling Point 113 °C (estimated) [4]

Melting Point 111-112 °C [4]

Exact Mass 149.96800 Da [4]

Polar Surface Area (PSA) 17.07 Å² [4]

LogP 1.35880 [4]

Heavy Atom Count 6 [1]

Rotatable Bond Count 1 [1]
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Table 2.2: Predicted NMR Spectroscopic Data

Spectrum Type
Predicted
Chemical Shift
(ppm)

Splitting
Pattern

Assignment Citations

¹H NMR ~1.8 - 2.0 Singlet -CH₃ (6H) [1]

~9.5 - 10.0 Singlet -CHO (1H) [1]

¹³C NMR ~25 - 35 Quartet -CH₃ [1]

~60 - 70 Singlet -C(Br) [1]

~190 - 200 Doublet -CHO [1]

Table 2.3: Mass Spectrometry Data

m/z (Mass-to-Charge
Ratio)

Possible Fragment Ion Citations

121 [C₃H₆⁷⁹Br]⁺ [1][2]

123 [C₃H₆⁸¹Br]⁺ [1][2]

41 [C₃H₅]⁺ [1]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Bromo-2-methylpropanal are outlined below.

These protocols are based on established chemical literature and patents.

Protocol 3.1: Synthesis via Bromination of 2-Methylpropanal

A common method for synthesizing 2-Bromo-2-methylpropanal involves the direct

bromination of 2-methylpropanal.[6] This process requires careful control of reaction conditions

to achieve high yields and purity.

Protocol 3.2: Patented Two-Step Synthesis from 2-Hydroxypropanal
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A detailed two-step synthesis method has been disclosed in the patent literature.[7]

Step 1: Preparation of 2-Bromopropanal (Crude)

Methanol and 2-hydroxypropanal are mixed and stirred at room temperature until

dissolved.

Bromine is slowly added dropwise to the mixture.

The reaction is stirred for 2 to 4 hours at room temperature.

Methanol and excess bromine are removed by evaporation under reduced pressure.

The resulting residue is washed, dried, and concentrated to yield crude 2-bromopropanal.

Step 2: Synthesis of 2-Bromo-2-methylpropanal

The crude 2-bromopropanal is dissolved in acetonitrile.

Methyl iodide is added, and the mixture is stirred for 4 to 6 hours at room temperature.

The reactant mixture is then poured into an ice-water mixture and stirred for 30 to 60

minutes.

The product is extracted, dried, and concentrated.

The final product, 2-Bromo-2-methylpropanal, is obtained by recrystallization from hot

ethanol upon cooling to 0-5 °C for 5 to 6 hours, followed by filtration.

Synthetic Pathways and Applications
2-Bromo-2-methylpropanal is a versatile reagent in organic synthesis. The following diagrams

illustrate its role in key synthetic transformations.
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Step 1: Bromination

Step 2: Methylation
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Caption: Patented two-step synthesis of 2-Bromo-2-methylpropanal.
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Caption: Functionalization via the tosylhydrazone intermediate.
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Caption: Key applications of 2-Bromo-2-methylpropanal in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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